Cas no 2229268-92-0 (1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2229268-92-0
• MF: C₁₈H₃₁NO₅
• MW: 341.442445993423
• CID: 6327094
• PubChem ID: 165755473
• Update Time: 2025-05-21

1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid
• 2229268-92-0
• 1-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid
• EN300-1874666

• Inchi： 1S/C18H31NO5/c1-17(2,3)24-16(23)19-13-6-4-12(5-7-13)18(15(21)22)10-8-14(20)9-11-18/h12-14,20H,4-11H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： RUBLZAVXGPTPPK-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CC1)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.22022309g/mol
• Monoisotopic Mass: 341.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229268-92-0)

1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229268-92-0) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound features a unique structural framework, combining a cyclohexyl backbone with hydroxyl and carboxylic acid functional groups, as well as a tert-butoxycarbonyl (Boc) protecting group. Its molecular complexity and versatility make it a valuable intermediate in the development of novel therapeutics, particularly in the fields of peptide synthesis and drug discovery.

The compound's CAS number 2229268-92-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in chemical databases. The presence of the Boc group in its structure is particularly noteworthy, as this moiety is widely used in organic chemistry to protect amines during multi-step synthetic processes. This attribute aligns with current trends in green chemistry and sustainable synthesis, where efficient protecting group strategies are highly sought after.

In recent years, the demand for 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid has grown alongside advancements in targeted drug delivery and bioconjugation techniques. Its dual functionality—the carboxylic acid and hydroxyl groups—enables facile modification, making it a versatile building block for prodrug design and biocompatible materials. Researchers are particularly interested in its potential role in cancer therapeutics and neurodegenerative disease research, where precise molecular engineering is paramount.

The compound's cyclohexane rings contribute to its stereochemical diversity, a feature that is increasingly relevant in chiral drug development. As the pharmaceutical industry shifts toward enantioselective synthesis, compounds like 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid offer valuable opportunities for exploring structure-activity relationships (SAR). This aligns with the growing emphasis on personalized medicine, where tailored molecular architectures can enhance therapeutic efficacy and reduce side effects.

From a synthetic perspective, the compound's Boc-protected amine and hydroxy-carboxylic acid motifs facilitate diverse chemical transformations, including amide coupling, esterification, and cyclization reactions. These properties are highly relevant to current research in combinatorial chemistry and high-throughput screening, where modular compounds are essential for rapid library generation. Additionally, its stability under standard laboratory conditions makes it a practical choice for scale-up processes and industrial applications.

In the context of AI-driven drug discovery, 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid represents a compelling case study for computational chemistry and molecular docking simulations. Its well-defined stereocenters and functional groups allow for precise modeling of ligand-receptor interactions, a topic of immense interest in virtual screening and de novo drug design. This synergy between experimental and computational approaches underscores the compound's relevance in modern pharmaceutical innovation.

As regulatory standards for drug safety and environmental impact become more stringent, the compound's biodegradability and low toxicity profile are additional advantages. These attributes resonate with the broader shift toward sustainable pharmaceuticals and green manufacturing practices. Furthermore, its compatibility with continuous flow chemistry techniques positions it as a forward-looking candidate for process intensification in the chemical industry.

In summary, 1-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229268-92-0) is a multifaceted compound with broad applicability in medicinal chemistry, material science, and biotechnology. Its structural features and synthetic flexibility align with contemporary research priorities, making it a subject of ongoing exploration in both academic and industrial settings. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations and advanced materials.